

# roxindole hydrochloride 5-HT1A receptor agonist activity

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Roxindole Hydrochloride

CAS No.: 108050-82-4

Cat. No.: S004222

[Get Quote](#)

## Quantitative Pharmacological Profile of Roxindole

The tables below summarize the key quantitative data on Roxindole's receptor binding affinity and its functional efficacy.

**Table 1: Receptor Binding Affinity (pKi) of Roxindole** [1] pKi is the negative logarithm of the inhibition constant; a higher value indicates greater binding affinity.

Receptor Subtype	pKi Value
5-HT1A	9.42
Dopamine D3	8.93
Dopamine D2 (short isoform)	8.55
Dopamine D4 (4-repeat isoform)	8.23
5-HT1D	7.05
5-HT1B	6.00

**Table 2: Functional Agonist Efficacy of Roxindole** [1] Efficacy (Emax) is expressed as a percentage of the response elicited by the full native agonist (Serotonin for 5-HT receptors, Dopamine for D2-like receptors).

Receptor Subtype	Potency (pEC50)	Efficacy (Emax)
5-HT1A	Not Specified	59.6%
Dopamine D3	9.23	30.0%
Dopamine D4	7.69	35.1%
Dopamine D2	7.88	10.5%
5-HT1B	Not Specified	27.1%
5-HT1D	Not Specified	13.7%

## Experimental Protocols and Functional Characterization

The key findings on Roxindole's 5-HT1A activity are derived from specific experimental methodologies:

- **Receptor Binding and Functional [<sup>35</sup>S]GTPγS Assays:** The primary data on affinity (pKi) and functional efficacy (Emax) were obtained using recombinant human receptors expressed in cell lines [1]. The [<sup>35</sup>S]GTPγS binding assay measures receptor activation by quantifying the binding of a radioactive analog of GTP to G-proteins. An increase in binding indicates agonist-induced receptor activation. In these studies, Roxindole behaved as a **high-affinity partial agonist** at the human 5-HT1A receptor. Its effects were potently blocked by the selective 5-HT1A antagonist WAY 100,635, confirming the specificity of its action [1].
- **In Vivo Functional Studies in Rodents:** Earlier in vivo studies in rats and mice helped characterize Roxindole's complex interaction with the serotonin system [2] [3]:
  - **5-HT1A Activity:** Roxindole did not induce the "5-HT1A syndrome" (flat body posture, forepaw treading) but partly antagonized this syndrome when it was evoked by the 5-HT1A agonist 8-

OH-DPAT. It also induced hypothermia that was antagonized by pindolol, suggesting a 5-HT1A-related mechanism [2].

- **Other Serotonergic Actions:** The compound was found to inhibit serotonin (5-HT) uptake and demonstrate 5-HT2A receptor antagonistic activity. The data also suggested a potential 5-HT1B agonistic activity [2] [3].

## Signaling Pathways and Putative Mechanisms

Roxindole's multifaceted profile suggests it influences several signaling pathways. The following diagram synthesizes its primary mechanisms of action based on the available studies and general 5-HT1A receptor pharmacology [2] [4] [1].

*Roxindole's multi-receptor profile influences serotonin and dopamine systems via 5-HT1A partial agonism, 5-HT reuptake inhibition, and D2/D3 modulation.*

## Therapeutic Implications and Research Context

The complex pharmacological profile of Roxindole underpins its investigated therapeutic potential:

- **Antidepressant and Antipsychotic Potential:** Roxindole was developed as a candidate for treating schizophrenia and depression [2] [1] [5]. Its proposed mechanism involves a combination of **presynaptic dopamine autoreceptor agonism** (to reduce potentially hyperactive dopaminergic signaling) and **5-HT1A receptor partial agonism**, which is a recognized target for novel antidepressants and anxiolytics [4]. Activation of 5-HT1A receptors, particularly postsynaptic ones, is associated with antidepressant and anxiolytic effects, and may enhance prefrontal cortex dopamine release, which could address negative symptoms and cognitive deficits [4].
- **The Challenge of Translational Research:** The case of Roxindole highlights the challenges of CNS drug development. A 2024 review emphasizes that the lack of target specificity for many older 5-HT1A agonists has been a barrier to progress [6]. The field is now moving towards developing **biased agonists** that selectively activate specific intracellular signaling pathways downstream of the 5-HT1A receptor, which could lead to more targeted therapeutics with better side-effect profiles [6].

***Need Custom Synthesis?***

*Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.*

## References

1. Actions of roxindole at recombinant human dopamine D2 ... [pubmed.ncbi.nlm.nih.gov]
2. Roxindole, a dopamine autoreceptor agonist with ... [pubmed.ncbi.nlm.nih.gov]
3. Roxindole, a dopamine autoreceptor agonist with ... [medchemexpress.com]
4. 5-HT1A receptor [en.wikipedia.org]
5. CAS 108050-82-4 Roxindole hydrochloride [bocsci.com]
6. Serotonin 5-HT1A receptor biased agonists: The challenge ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [roxindole hydrochloride 5-HT1A receptor agonist activity].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b004222#roxindole-hydrochloride-5-ht1a-receptor-agonist-activity>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)